Cas no 70437-09-1 (Isoquinoline, 1-(phenylethynyl)-)

70437-09-1 structure
Product name:Isoquinoline, 1-(phenylethynyl)-
Isoquinoline, 1-(phenylethynyl)- Chemical and Physical Properties
Names and Identifiers
-
- Isoquinoline, 1-(phenylethynyl)-
- 1-(2-phenylethynyl)isoquinoline
- SCHEMBL15940603
- 70437-09-1
- 1-(Phenylethynyl)isoquinoline
- DTXSID10473569
- 1-phenylethynylisoquinoline
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- Inchi: InChI=1S/C17H11N/c1-2-6-14(7-3-1)10-11-17-16-9-5-4-8-15(16)12-13-18-17/h1-9,12-13H
- InChI Key: JNSVNHMWHHKCTC-UHFFFAOYSA-N
- SMILES: C1=CC=C(C=C1)C#CC2=NC=CC3=CC=CC=C32
Computed Properties
- Exact Mass: 229.08923
- Monoisotopic Mass: 229.089149355g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 18
- Rotatable Bond Count: 2
- Complexity: 328
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.2
- Topological Polar Surface Area: 12.9Ų
Experimental Properties
- PSA: 12.89
Isoquinoline, 1-(phenylethynyl)- Related Literature
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Wei Chen,Lin-xin Zhong,Xin-wen Peng,Kun Wang,Zhi-feng Chen Catal. Sci. Technol., 2014,4, 1426-1435
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Wenshan Bian,Runlin Li,Haitao Xue,Xiaoming Zhang Phys. Chem. Chem. Phys., 2020,22, 27433-27440
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Kowichiro Saruhashi,Nobuyoshi MIyamoto New J. Chem., 2017,41, 9602-9606
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Xiufang Ma,Keju Sun,Yongjun Xu,Federico Calle-Vallejo Chem. Sci., 2020,11, 4119-4124
-
Abdullah M. A. Asiri,Harry G. Heller,Michael B. Hursthouse,Alexander Karalulov Chem. Commun., 2000, 799-800
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